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Compound of Interest

Compound Name: tert-Butylsulfonamide

CAS No.: 34813-49-5

Cat. No.: B1227323

Get Quote

This guide provides an in-depth overview of the spectroscopic data for tert-Butylsulfonamide
(CAS 34813-49-5), a key building block in organic synthesis. The following sections detail its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along

with comprehensive experimental protocols for data acquisition. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

analysis.

Data Presentation
The spectroscopic data for tert-Butylsulfonamide is summarized in the tables below, offering

a clear and concise reference for compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Data

The proton NMR spectrum of tert-Butylsulfonamide exhibits two distinct signals

corresponding to the amine and tert-butyl protons.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

6.71 Broad Singlet 2H -SO₂NH₂

1.38 Singlet 9H -C(CH₃)₃

Solvent: DMSO-d₆,

Instrument Frequency:

400 MHz[1]

¹³C NMR Data (Estimated)

Experimental ¹³C NMR data for tert-Butylsulfonamide is not readily available. The following

are estimated chemical shifts based on the analysis of similar structures containing tert-butyl

and sulfonamide moieties.

Estimated Chemical Shift
(δ) ppm

Assignment Rationale

~ 58 - 62 C(CH₃)₃

The quaternary carbon

attached to the sulfonyl group

is expected in this region,

influenced by the

electronegative sulfur and

oxygen atoms.

~ 23 - 25 -C(CH₃)₃

The methyl carbons of the tert-

butyl group are anticipated in

the aliphatic region.

Infrared (IR) Spectroscopy
The IR spectrum of tert-Butylsulfonamide displays characteristic absorption bands for its

functional groups.
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Wavenumber (cm⁻¹) Intensity Assignment

3390 - 3320 Strong, Sharp
N-H Asymmetric Stretch

(primary amine)[2]

3280 - 3220 Strong, Sharp
N-H Symmetric Stretch

(primary amine)[2]

2980 - 2870 Medium to Strong C-H Stretch (alkane)

~ 1640 Medium N-H Bending (scissoring)

1345 - 1315 Strong
S=O Asymmetric Stretch

(sulfonamide)[2]

1185 - 1145 Strong
S=O Symmetric Stretch

(sulfonamide)[2]

925 - 905 Medium S-N Stretch[2]

Mass Spectrometry (MS)
The mass spectrum of tert-Butylsulfonamide provides information on its molecular weight and

fragmentation pattern.

m/z Ion Notes

137.05 [M]⁺
Molecular ion (Monoisotopic

Mass: 137.0510 Da)[3]

122 [M - CH₃]⁺ Loss of a methyl radical.

80 [SO₂NH₂]⁺
Fragment corresponding to the

sulfonamide group.

57 [C(CH₃)₃]⁺
tert-Butyl cation, a common

and stable fragment.

Experimental Protocols
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The following sections provide detailed methodologies for acquiring the spectroscopic data

presented above.

NMR Spectroscopy (¹H and ¹³C)
A standard protocol for obtaining NMR spectra of a solid organic compound like tert-
Butylsulfonamide is as follows:

Sample Preparation:

Weigh approximately 5-10 mg of high-purity tert-Butylsulfonamide.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-

d₆).

Filter the solution through a pipette plugged with glass wool directly into a clean, dry 5 mm

NMR tube to remove any particulate matter.

Cap the NMR tube securely.

Instrument Setup:

Insert the sample into the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical

peaks.

Tune and match the probe for both the ¹H and ¹³C frequencies.

¹H NMR Acquisition:

Acquire the spectrum using a standard single-pulse experiment.

Typical parameters include a 30-45° pulse angle, a spectral width of approximately 16

ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

Collect a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.
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Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm).

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

Typical parameters include a 30° pulse angle, a spectral width of approximately 240 ppm,

an acquisition time of 1-2 seconds, and a relaxation delay of 2 seconds.

Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of

scans (e.g., 1024 or more) is required.

Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the solvent peak of DMSO-d₆ (δ ~39.52 ppm).

Infrared (IR) Spectroscopy (FT-IR)
For a solid sample such as tert-Butylsulfonamide, the Attenuated Total Reflectance (ATR) or

KBr pellet method can be used.

ATR Method:

Background Spectrum: Record a background spectrum of the clean ATR crystal.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Pressure Application: Apply pressure using the instrument's anvil to ensure good contact

between the sample and the crystal.

Spectrum Acquisition: Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹. Co-

add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or

acetone) after analysis.

KBr Pellet Method:
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Sample Preparation: Grind a small amount (1-2 mg) of the sample with approximately 100-

200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,

homogeneous powder is obtained.

Pellet Formation: Place the powder into a pellet press and apply pressure to form a thin,

transparent pellet.

Spectrum Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer

and acquire the spectrum.

Mass Spectrometry (MS)
Electron Ionization (EI) is a common method for the mass analysis of small organic molecules.

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for a solid or after separation by gas chromatography

(GC-MS).

Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) in the ion

source. This will cause the molecule to ionize and fragment.

Mass Analysis: Accelerate the resulting ions into the mass analyzer (e.g., a quadrupole or

time-of-flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

Detection: The separated ions are detected, and their abundance is recorded.

Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.

The molecular ion peak and the fragmentation pattern are analyzed to determine the

molecular weight and structural features of the compound.

Visualization
The following diagram illustrates the general workflow for the spectroscopic characterization of

a chemical compound.
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Workflow for Spectroscopic Characterization of tert-Butylsulfonamide

Sample Preparation

Data Acquisition

Data Processing & Analysis

Interpretation & Characterization

High-Purity
tert-Butylsulfonamide

Dissolve in
Deuterated Solvent

Prepare KBr Pellet
or use ATR

Introduce into
Ion Source

NMR Spectrometer
(¹H & ¹³C) FT-IR Spectrometer Mass Spectrometer

NMR Spectra
(Chemical Shifts,

Coupling Constants)

IR Spectrum
(Absorption Bands)

Mass Spectrum
(Molecular Ion,
Fragmentation)

Structural Elucidation

Technical Report

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1227323/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-tert-butylsulfonamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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